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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylaniline

L  Get Quote

Cat. No.: B042851

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available preliminary toxicological information
for 2,4-Dichloro-6-methylaniline (CAS No. 30273-00-8). It is intended for informational
purposes for a scientific audience. A comprehensive toxicological assessment requires further
detailed investigation. No specific quantitative toxicological studies such as LD50, NOAEL, or
LOAEL values, nor detailed experimental protocols for this specific compound, were found in
the public domain during the literature search.

Chemical and Physical Properties

Property Value Source
Molecular Formula C7H7CI2N [1112]131[4]
Molecular Weight 176.04 g/mol [3114]
Appearance White to pale cream 2]
solid/powder
Melting Point 42-46 °C [5]1[6]
IUPAC Name 2,4-dichloro-6-methylaniline [11[2]
CAS Number 30273-00-8 [1112][3][5]

© 2025 BenchChem. All rights reserved. 1/6

Tech Support


https://www.benchchem.com/product/b042851?utm_src=pdf-interest
https://www.benchchem.com/product/b042851?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://www.thermofisher.com/order/catalog/product/A12591.06
https://www.scbt.com/p/2-4-dichloro-6-methylaniline-30273-00-8
https://www.amerigoscientific.com/24-dichloro-6-methylaniline-97-item-122157.html
https://www.scbt.com/p/2-4-dichloro-6-methylaniline-30273-00-8
https://www.amerigoscientific.com/24-dichloro-6-methylaniline-97-item-122157.html
https://www.thermofisher.com/order/catalog/product/A12591.06
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3428034.htm
https://www.chemsrc.com/en/cas/30273-00-8_657986.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://www.thermofisher.com/order/catalog/product/A12591.06
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://www.thermofisher.com/order/catalog/product/A12591.06
https://www.scbt.com/p/2-4-dichloro-6-methylaniline-30273-00-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3428034.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

Based on aggregated GHS data, 2,4-Dichloro-6-methylaniline is classified with the following
hazards.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
Signal Word: Warning

Hazard Classifications:

Acute Toxicity, Oral (Category 4)[1]

Skin Irritation (Category 2)[1]

Eye Irritation (Category 2)[1]

Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation[1]

Toxicological Profile Insights from Structural
Analogs

Due to the limited direct toxicological data for 2,4-Dichloro-6-methylaniline, information from
structurally related compounds, such as other dichloroanilines and aromatic amines, can
provide preliminary insights into its potential toxicological profile.

Genotoxicity and Carcinogenicity

Aromatic amines as a class are known for their potential genotoxicity and carcinogenicity,
which is often mediated by their metabolic activation to reactive nitrenium ions.[7][8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b042851?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://www.benchchem.com/product/b042851?utm_src=pdf-body
https://storage.imrpress.com/imr/journal/FBL/article/494606/1752774854895.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/101211246trimethylanaline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Genotoxicity: While no specific genotoxicity data for 2,4-Dichloro-6-methylaniline was
identified, studies on other aniline derivatives suggest that the position and nature of
substituents on the aniline ring influence their mutagenic potential.[7] For instance,
methylation can have a stabilizing effect on the nitrenium ion, potentially increasing
genotoxicity, while chlorination can have a destabilizing effect.[7]

e Carcinogenicity: No carcinogenicity studies for 2,4-Dichloro-6-methylaniline were found.
However, other chlorinated anilines and methylated anilines have been investigated for their
carcinogenic potential.[8][9] For example, 4-chloroaniline is classified as a Category 1B
carcinogen.[9] Some trimethylaniline isomers have been shown to induce tumors in animal
studies.[10] Given these findings in related compounds, the carcinogenic potential of 2,4-
Dichloro-6-methylaniline warrants further investigation.

Methemoglobinemia

A common toxicological effect of aniline and its derivatives is the induction of
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its oxygen-
carrying capacity.[9][11] This can lead to cyanosis, fatigue, and at high concentrations, can be
life-threatening.[11] It is plausible that 2,4-Dichloro-6-methylaniline could also induce
methemoglobinemia.

General Experimental Workflow for Toxicological
Assessment

The following diagram illustrates a general workflow for the preliminary toxicological
assessment of a chemical compound like 2,4-Dichloro-6-methylaniline.
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In Silico & In Vitro Assessment

QSAR Modeling
(Toxicity Prediction)

:

In Vitro Genotoxicity Assays
(e.g., Ames Test, Chromosomal Aberration)

;

In Vitro Cytotoxicity Assays
(e.g., MTT, LDH)

Proceed if warranted

In Vivo Assessment (Preliminary)

Acute Toxicity Studies
(e.g., LD50 Determination)

:

Skin & Eye Irritation Studies

Data Analysisv & Reporting

Data Analysis & Interpretation

:

Preliminary Toxicological Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

